Cas no 2137077-75-7 (1-Piperidinecarboxylic acid, 2-[(2E)-1-oxo-2-buten-1-yl]-, 1,1-dimethylethyl ester, (2S)-)

• Product Name: 1-Piperidinecarboxylic acid, 2-[(2E)-1-oxo-2-buten-1-yl]-, 1,1-dimethylethyl ester, (2S)-
• CAS No: 2137077-75-7
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5292670
• Update Time: 2025-07-09

1-Piperidinecarboxylic acid, 2-[(2E)-1-oxo-2-buten-1-yl]-, 1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 2-[(2E)-1-oxo-2-buten-1-yl]-, 1,1-dimethylethyl ester, (2S)-

• Inchi： 1S/C14H23NO3/c1-5-8-12(16)11-9-6-7-10-15(11)13(17)18-14(2,3)4/h5,8,11H,6-7,9-10H2,1-4H3/b8-5+/t11-/m0/s1
• InChI Key： OUSVLRABJGKPFM-BWNDKRECSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC[C@H]1C(=O)/C=C/C

Additional information on 1-Piperidinecarboxylic acid, 2-[(2E)-1-oxo-2-buten-1-yl]-, 1,1-dimethylethyl ester, (2S)-

Research Brief on 1-Piperidinecarboxylic acid, 2-[(2E)-1-oxo-2-buten-1-yl]-, 1,1-dimethylethyl ester, (2S)- (CAS: 2137077-75-7)

The compound 1-Piperidinecarboxylic acid, 2-[(2E)-1-oxo-2-buten-1-yl]-, 1,1-dimethylethyl ester, (2S)- (CAS: 2137077-75-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel protease inhibitors. Its unique structural features, including the (2S)-configuration and the presence of a butenoyl group, make it a valuable building block for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting enzymes such as cathepsins and caspases, which are implicated in various diseases, including cancer and neurodegenerative disorders.

In a study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor for the development of selective cathepsin B inhibitors. The researchers demonstrated that derivatives of 1-Piperidinecarboxylic acid, 2-[(2E)-1-oxo-2-buten-1-yl]-, 1,1-dimethylethyl ester, (2S)- exhibited potent inhibitory activity against cathepsin B, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the treatment of diseases associated with excessive cathepsin B activity, such as tumor invasion and metastasis.

Another significant application of this compound lies in its use as a chiral auxiliary in asymmetric synthesis. Its stereochemical purity and stability under various reaction conditions make it an ideal candidate for the synthesis of enantiomerically pure pharmaceuticals. Recent advancements in catalytic methods have further enhanced its utility, enabling the efficient production of complex molecules with high enantioselectivity.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of this compound. Researchers are currently exploring novel synthetic routes to improve yield and reduce production costs. Additionally, further studies are needed to fully elucidate its pharmacokinetic and toxicological profiles to ensure its safety and efficacy in clinical settings.

In conclusion, 1-Piperidinecarboxylic acid, 2-[(2E)-1-oxo-2-buten-1-yl]-, 1,1-dimethylethyl ester, (2S)- (CAS: 2137077-75-7) represents a versatile and valuable compound in the field of chemical biology and medicinal chemistry. Its potential as a building block for protease inhibitors and its role in asymmetric synthesis underscore its importance in drug discovery. Continued research and development efforts are expected to unlock further therapeutic applications and optimize its synthetic accessibility.